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Compound of Interest

Compound Name: XL-784

Cat. No.: B3027048

For Researchers, Scientists, and Drug Development Professionals

Introduction

XL-784 is a potent and selective inhibitor of several matrix metalloproteinases (MMPSs),
including MMP-2, MMP-9, and MMP-13, as well as ADAM10 and ADAM17 (TACE).[1][2] It
demonstrates significantly lower activity against MMP-1.[1][2] Due to its role in modulating the
extracellular matrix, XL-784 is a valuable tool in research areas such as cancer, cardiovascular
disease, and diabetic nephropathy.[1] Proper preparation of stock solutions is critical for
obtaining accurate and reproducible experimental results. This document provides detailed
protocols for the preparation, storage, and handling of XL-784 stock solutions.

Data Presentation

A summary of the key quantitative data for XL-784 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 549.93 g/mol (salt form)

CAS Number 1224964-36-6 (salt form)

Appearance Off-white to white solid

Aqueous Solubility 20 pg/mL

DMSO Solubility > 110 mg/mL (200.39 mM)

MMP-1: ~1900 nMMMP-2:
0.81 nMMMP-3: 120 nMMMP-
8:10.8 nMMMP-9: 18
NMMMP-13: 0.56 nM

IC50 Values

Experimental Protocols

Materials and Equipment
o XL-784 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), newly opened
» Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

e Always handle XL-784 in a well-ventilated area, preferably a chemical fume hood.

e Wear appropriate PPE to avoid skin and eye contact.
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o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Preparation of a 10 mM XL-784 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM XL-784 stock solution. Adjust
volumes as needed for different final concentrations or volumes.

e Calculate the required mass of XL-784:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 549.93 g/mol = 5.4993 mg
e Weighing the Compound:
o Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

o Carefully weigh out approximately 5.5 mg of XL-784 powder into the tube. Record the
exact weight.

e Dissolving the Compound:

o Using the exact weight of XL-784, calculate the precise volume of DMSO required to
achieve a 10 mM concentration.

» Volume (mL) = [Mass (mg) / 549.93 ( g/mol )] / 10 (mmol/L)

o Add the calculated volume of fresh, anhydrous DMSO to the tube containing the XL-784
powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. A clear solution should be obtained. If dissolution is difficult with the free base
form, sonication may be used.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.
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o Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Preparation of Working Solutions for In Vivo Studies

For animal experiments, XL-784 is often administered by gavage in a vehicle that improves its
solubility and bioavailability. Below are examples of formulations that have been used.

Formulation 1: Cremophor-based vehicle
» Prepare a high-concentration stock solution of XL-784 in DMSO (e.g., 27.5 mg/mL).

e For a 1 mL working solution, add 100 pL of the DMSO stock solution to 900 pL of
Cremophor.

e Mix thoroughly by vortexing.
Formulation 2: PEG300, Tween-80, and Saline vehicle
o Prepare a stock solution of XL-784 in DMSO (e.g., 27.5 mg/mL).

e To prepare a 1 mL working solution, sequentially add and mix the following:

o

100 pL of the DMSO stock solution

[¢]

400 pL of PEG300

[¢]

50 pL of Tween-80

[e]

450 uL of Saline
e Ensure the solution is clear and homogenous.

Note: The final concentration of DMSO in in vivo working solutions should be kept as low as
possible to minimize toxicity.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b3027048?utm_src=pdf-body
https://www.benchchem.com/product/b3027048?utm_src=pdf-body
https://www.benchchem.com/product/b3027048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Visualizations
Signaling Pathway

Extracellular Matrix (ECM)

Collagen f=====-1 -Substrates----------

i
1
1
1
1
1
1
Fibronectin Substrates Cell
]

_____ e vivtniviots ivtvtvivtettvtetets & MMPs
(e.g., MMP-2, MMP-9)

Inhibition

1
Substrates

Degradation Degraded ECM
Components

Click to download full resolution via product page

Caption: Inhibition of MMP-mediated ECM degradation by XL-784.

Experimental Workflow
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Caption: Workflow for preparing XL-784 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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